4-(4-Methoxy-phenyl)-3-oxo-piperazine-1-carboxylic acid tert-butyl ester

• Molecular Formula: C16H22N2O4
• Molecular Weight: 306.36 g/mol
• IUPAC Name: tert-butyl 4-(4-methoxyphenyl)-3-oxopiperazine-1-carboxylate
• InChI: InChI=1S/C16H22N2O4/c1-16(2,3)22-15(20)17-9-10-18(14(19)11-17)12-5-7-13(21-4)8-6-12/h5-8H,9-11H2,1-4H3
• InChI Key: FTBCDBFLFVDHJK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(C(=O)C1)C2=CC=C(C=C2)OC

Description

4-(4-Methoxy-phenyl)-3-oxo-piperazine-1-carboxylic acid tert-butyl ester is a useful research compound. Its molecular formula is C16H22N2O4 and its molecular weight is 306.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Charge in a pressure tube copper iodide (42 mg, 0.22 mmol), potassium phosphate (1.6 g, 7.5 mmol), trans-1,2-diaminocyclohexane (0.053 ml, 0.44 mmol), p-methoxyphenyl iodide (868 mg, 3.7 mmol) and 3-oxo-piperazine-1-carboxylic acid tert-butyl ester (1.05 g, 4.7 mmol). Purge with nitrogen and add 6 ml of dry toluene. Cap the tube and stir at 100° C. overnight. Filter through celite eluting with EtOAc and concentrate. Purify in a silica gel cartridge (20 g) eluting with EtOAc/hexane 1:1 followed by 100% EtOAc to give the title compound as a white solid (1.03 g, 90%).